1-Amino-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid hydrochloride

• IUPAC Name: 1-amino-3,4-dihydro-2H-naphthalene-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c12-11(10(13)14)7-3-5-8-4-1-2-6-9(8)11;/h1-2,4,6H,3,5,7,12H2,(H,13,14);1H
• InChI Key: RCMFQTWGBQONDW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(C1)(C(=O)O)N.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

1-Amino-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid hydrochloride is a unique chemical provided to early discovery researchers. It has an empirical formula of C11H14ClNO2 and a molecular weight of 227.69.

Molecular Structure Analysis

The SMILES string representation of this compound is O=C(O)C1(N)C2=CC=CC=C2CCC1.[H]Cl. This representation can be used to visualize the molecular structure using appropriate software.

Scientific Research Applications

• Synthesis of Polysubstituted Naphthalene Derivatives : Functionalized 1-amino-2-naphthalenecarboxylic acid derivatives were synthesized using a novel benzannulation process. This process, mediated by iodosylbenzene and BF3·Et2O, offers broad substrate scope, good functional group tolerance, and mild reaction conditions without heavy metals (Gao, Liu, & Wei, 2013).

• Production of Aromatic Poly(Amine−1,3,4-Oxadiazole)s : A new naphthylamine-derived aromatic dicarboxylic acid was synthesized and used to create poly(amine−hydrazide)s with good solubility, mechanical properties, and high glass-transition temperatures. These polymers are potential materials for blue-light-emitting applications (Liou, Hsiao, Chen, & Yen, 2006).

• Investigation of Aryl Hydrocarbon Receptor Agonists/Antagonists : Hydroxyl/carboxy-substituted naphthoic acids, including derivatives of 1,4-Dihydroxy-2-naphthoic acid, were studied for their aryl hydrocarbon receptor activity. These compounds showed potential for anti-inflammatory activity in the gut (Cheng et al., 2017).

• Antibacterial Activity of Pyridonecarboxylic Acids : Research on pyridonecarboxylic acids, including some analogues related to naphthylamine compounds, explored their effectiveness as antibacterial agents, offering insights into the structure-activity relationships (Egawa et al., 1984).

• Development of Anti-Microbial Naphthalene Derivatives : Synthesis and evaluation of 4-amino-3-hydroxy-naphthalene-1-sulfonic acid derivatives demonstrated their potential as anti-microbial agents, with some derivatives showing significant effectiveness (Kumar et al., 2012).

• Enantioselective Fluorescence Sensing : A synthesized C2-symmetric ligand formed a fluorescent scandium complex, used for enantioselective sensing of chiral amino alcohols, indicating applications in analytical chemistry (Liu, Pestano, & Wolf, 2008).

• Chiral Auxiliary in Asymmetric Reactions : The use of 1-Amino-2-hydroxy-1,2,3,4-tetrahydronaphthalene as a chiral auxiliary in Reformatsky-type reactions demonstrated its potential in synthesizing asymmetric compounds (Orsini et al., 2005).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, which means it may be harmful if swallowed. It’s important to handle this compound with care and use appropriate safety measures.